Cas no 1255919-03-9 (Vardenafil Dimer)

Vardenafil Dimer is a chemically modified derivative of Vardenafil, characterized by its dimeric structure, which enhances molecular stability and binding affinity. This compound is primarily investigated for its potential pharmacological applications, particularly in the treatment of erectile dysfunction and pulmonary arterial hypertension. The dimeric configuration may offer improved pharmacokinetic properties, such as prolonged half-life and sustained activity, compared to its monomeric counterpart. Its synthesis involves precise coupling techniques to ensure structural integrity and purity. Researchers value Vardenafil Dimer for its potential to provide a more controlled and efficient therapeutic effect, making it a subject of interest in advanced drug development studies.
Vardenafil Dimer structure
Vardenafil Dimer structure
Product Name:Vardenafil Dimer
CAS No:1255919-03-9
MF:C38H46N10O8S2
MW:834.96404504776
CID:4556765
Update Time:2025-06-10

Vardenafil Dimer Chemical and Physical Properties

Names and Identifiers

    • 2,2'-((Piperazine-1,4-disulfonyl)bis(2-ethoxy-5,1-phenylene))bis(5-methyl-7-propylimidazo[5,1-f][1,2,4]triazin-4(1H)-one)
    • 2,2'-[Piperazine-1,4-diylbis[sulfonyl(4-ethoxy-1,3-phenylene)]]bis(5-methyl-7-propyl-3,4-dihydroimidazo[5,1-f][1,2,4]triazine-4-one)
    • Vardenafil Dimer
    • Inchi: 1S/C38H46N10O8S2/c1-7-11-31-39-23(5)33-37(49)41-35(43-47(31)33)27-21-25(13-15-29(27)55-9-3)57(51,52)45-17-19-46(20-18-45)58(53,54)26-14-16-30(56-10-4)28(22-26)36-42-38(50)34-24(6)40-32(12-8-2)48(34)44-36/h13-16,21-22H,7-12,17-20H2,1-6H3,(H,41,43,49)(H,42,44,50)
    • InChI Key: WYKDSGFHYVWQNO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C2=NN3C(CCC)=NC(C)=C3C(N2)=O)C=1)OCC)(N1CCN(CC1)S(C1C=CC(=C(C2=NN3C(CCC)=NC(C)=C3C(N2)=O)C=1)OCC)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 834.294151g/mol
  • Monoisotopic Mass: 834.294151g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 14
  • Complexity: 1650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 229
  • Molecular Weight: 835g/mol

Experimental Properties

  • Melting Point: 278-280°C
  • Solubility: DMSO (Slightly)

Vardenafil Dimer Security Information

Vardenafil Dimer Pricemore >>

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Additional information on Vardenafil Dimer

Comprehensive Analysis of Vardenafil Dimer (CAS No. 1255919-03-9): Structure, Applications, and Research Insights

The Vardenafil Dimer (CAS No. 1255919-03-9) is a specialized chemical compound gaining attention in pharmaceutical research due to its unique structural properties and potential therapeutic applications. As a dimeric derivative of Vardenafil, a well-known PDE5 inhibitor, this molecule has sparked interest among researchers exploring novel drug formulations and erectile dysfunction treatments. The compound's dimeric configuration offers distinct advantages in terms of molecular stability and targeted activity, making it a subject of ongoing investigation in medicinal chemistry.

Recent studies on Vardenafil Dimer have focused on its enhanced pharmacokinetic profile compared to its monomeric counterpart. The dimerization process, achieved through careful synthetic pathways, results in improved bioavailability and prolonged half-life characteristics. These properties align with current pharmaceutical trends favoring sustained-release formulations and reduced dosing frequency—key factors in patient compliance and treatment efficacy. Researchers are particularly interested in how the compound's molecular weight and steric configuration influence its receptor binding affinity.

The synthesis of 1255919-03-9 involves sophisticated organic chemistry techniques, including controlled coupling reactions that preserve the pharmacologically active moieties of the parent compound. Analytical characterization using HPLC-MS and NMR spectroscopy confirms the compound's purity and structural integrity, essential for preclinical studies. Current research explores whether the dimer maintains the selective PDE5 inhibition characteristic of Vardenafil while potentially offering reduced side effect profiles—a significant consideration in cardiovascular safety assessments.

From a drug development perspective, the Vardenafil Dimer presents interesting possibilities for combination therapies. Its modified structure may allow for synergistic effects when paired with other vasoactive agents, addressing complex cases of sexual dysfunction or pulmonary hypertension. The scientific community is particularly curious about its potential applications in age-related endothelial dysfunction, given the growing focus on healthy aging solutions in modern pharmacology.

Quality control standards for CAS 1255919-03-9 require stringent analytical validation protocols to ensure batch-to-batch consistency. Advanced techniques like chiral chromatography are employed to verify the compound's stereochemical purity, crucial for maintaining predictable pharmacological activity. Stability studies under various storage conditions help establish appropriate handling guidelines for research purposes, addressing common concerns about compound degradation in laboratory settings.

Emerging discussions about Vardenafil Dimer often intersect with broader topics in pharmaceutical innovation, such as drug repurposing and structure-activity relationship optimization. The compound's development timeline reflects contemporary approaches to medicinal chemistry, where computational modeling and molecular docking studies precede extensive laboratory synthesis. These methodologies significantly reduce development cycles while improving the predictability of biological outcomes.

Regulatory considerations for 1255919-03-9 follow standard research chemical protocols, with emphasis on proper documentation and safety testing before human trials. While currently classified as an experimental compound, its progression through drug development phases will depend on demonstrating clear advantages over existing therapies. The scientific literature continues to monitor its potential transition from bench research to clinical applications, particularly in specialized urological treatments.

The commercial landscape for Vardenafil Dimer remains in the early stages, with current availability primarily limited to research institutions and pharmaceutical developers. Market analysts observe growing interest from companies specializing in innovative therapeutics, especially those focusing on sexual health and vascular disorders. Patent landscapes surrounding the compound and its synthetic methods are becoming increasingly complex, reflecting the competitive nature of pharmaceutical intellectual property in this therapeutic area.

Future research directions for CAS 1255919-03-9 may explore its potential in combination products or drug delivery systems that leverage its dimeric properties. The compound's structural features suggest possible applications in targeted drug delivery, particularly for tissue-specific applications where controlled release is desirable. These possibilities align with current trends toward personalized medicine and precision pharmacology, making Vardenafil Dimer a compound worth watching in coming years.

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